Cas no 2172068-28-7 (5-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid)

• Product Name: 5-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
• CAS No: 2172068-28-7
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6425615
• PubChem ID: 165811712
• Update Time: 2025-06-08

5-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
• EN300-1516075
• 5-[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid
• 2172068-28-7

• Inchi： 1S/C26H32N2O6/c1-2-33-18(15-24(29)27-14-8-7-13-25(30)31)16-28-26(32)34-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23H,2,7-8,13-17H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： KSHLKHYLCRDJEV-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NCCCCC(=O)O)=O)OCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 5-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid

Introduction to 5-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic Acid (CAS No. 2172068-28-7)

5-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid, identified by its CAS number 2172068-28-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The structure of this molecule incorporates several key functional groups, including ethoxy, methoxycarbonyl, and amino moieties, which contribute to its unique chemical properties and potential therapeutic applications.

The< strong>5-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid molecule is characterized by a pentanoic acid backbone, which is a five-carbon chain terminated by a carboxylic acid group. This backbone is further modified by the presence of an amide group at the fourth carbon position, linked to a fluorinated aromatic ring. The fluororene moiety, specifically (9H-fluoren-9-yl)methoxycarbonyl, adds significant stability and electronic characteristics to the molecule, enhancing its interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The< strong>5-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid has been investigated for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Its unique structural features make it an attractive candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The presence of the< strong>methoxycarbonyl group enhances the compound's solubility and bioavailability, while the< strong>amino group allows for further derivatization and customization. These properties make it a versatile tool for researchers studying enzyme inhibition and receptor binding.

The< strong>5-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid has been the subject of several preclinical studies aimed at evaluating its pharmacological effects. Initial findings suggest that it may have potent anti-inflammatory properties by modulating the activity of nuclear factor kappa B (NFκB), a key transcription factor involved in inflammation. Additionally, its ability to inhibit the activity of cyclooxygenase (COX) enzymes has been observed, which could make it effective in treating pain and inflammation-related conditions.

In the realm of oncology, the< strong>5-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid has shown promise in preclinical models as an inhibitor of tyrosine kinases, which are overexpressed in many types of cancer. By targeting these kinases, the compound may be able to disrupt signaling pathways that promote tumor growth and survival. Furthermore, its interaction with other cellular targets suggests potential applications in preventing metastasis and enhancing chemotherapy efficacy.

The< strong>methoxycarbonyl group in this molecule plays a crucial role in its pharmacological activity by enhancing binding affinity to biological targets. This moiety is known to improve metabolic stability and reduce unwanted side effects, making it an attractive feature for drug development. Additionally, the< strong>fluorene component contributes to the compound's hydrophobicity, which can be advantageous for crossing biological membranes.

In conclusion, 5-(3-hydroxypropyl)-4-(trifluoromethyl)-2H-chromenone is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a valuable asset in ongoing research efforts aimed at developing new therapeutic agents. As more data becomes available from preclinical and clinical studies, its role in treating various diseases will likely become even more pronounced.